Cas no 884497-63-6 (8-Hydroxy-5-nitroquinoline-2-carbaldehyde)

• Product Name: 8-Hydroxy-5-nitroquinoline-2-carbaldehyde
• CAS No: 884497-63-6
• MF: C₁₀H₆N₂O₄
• MW: 218.165642261505
• CID: 867891
• PubChem ID: 3864449
• Update Time: 2025-07-22

8-Hydroxy-5-nitroquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxy-5-nitroquinoline-2-carbaldehyde
• DTXSID20397565
• CHEMBRDG-BB 6613830
• CHEMBL4225352
• SCHEMBL1785442
• AKOS022184435
• 884497-63-6

• MDL： MFCD05863703
• Inchi： 1S/C10H6N2O4/c13-5-6-1-2-7-8(12(15)16)3-4-9(14)10(7)11-6/h1-5,14H
• InChI Key： UPHRIPALSZTGGX-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2=CC=C(C=O)N=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.03300
• Monoisotopic Mass: 218.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 96.01000
• LogP: 2.18430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 8-Hydroxy-5-nitroquinoline-2-carbaldehyde

Research Brief on 8-Hydroxy-5-nitroquinoline-2-carbaldehyde (CAS: 884497-63-6): Recent Advances and Applications

The compound 8-Hydroxy-5-nitroquinoline-2-carbaldehyde (CAS: 884497-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the nitro and aldehyde functional groups, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of 8-Hydroxy-5-nitroquinoline-2-carbaldehyde as a key intermediate in the synthesis of quinoline-based derivatives with antimicrobial and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting bacterial growth, particularly against multidrug-resistant strains. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, revealing its ability to disrupt bacterial cell wall synthesis.

In addition to its antimicrobial potential, 8-Hydroxy-5-nitroquinoline-2-carbaldehyde has shown promise in oncology research. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters explored its role as a modulator of apoptosis in cancer cells. The study found that derivatives of this compound could selectively induce apoptosis in colorectal cancer cell lines while sparing healthy cells, suggesting a potential therapeutic window for further development. The researchers attributed this selectivity to the compound's ability to interact with specific signaling pathways involved in cell proliferation and death.

The synthesis and optimization of 8-Hydroxy-5-nitroquinoline-2-carbaldehyde have also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This advancement is particularly significant for industrial applications, where large-scale production of high-purity intermediates is critical. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory and industrial settings.

Looking ahead, researchers are investigating the potential of 8-Hydroxy-5-nitroquinoline-2-carbaldehyde as a building block for more complex molecules. Its reactive aldehyde group allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This approach aligns with current trends in drug discovery, where fragment-based drug design and combinatorial chemistry play pivotal roles. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation, further expanding its utility in biomedical research.